(4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone

• IUPAC Name: [4-amino-3-(3-fluorophenyl)-1,2-thiazol-5-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H21FN4O2S/c1-28-17-7-5-16(6-8-17)25-9-11-26(12-10-25)21(27)20-18(23)19(24-29-20)14-3-2-4-15(22)13-14/h2-8,13H,9-12,23H2,1H3
• InChI Key: NKNXRDYRFQMNMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=C(C(=NS3)C4=CC(=CC=C4)F)N
• Molecular Formula: C21H21FN4O2S
• Molecular Weight: 412.5 g/mol

Description

(4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C21H21FN4O2S and its molecular weight is 412.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

A new series of novel compounds, including those with structures similar to (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone, have been synthesized for their potential biological activity. For example, Nagaraj, Srinivas, and Rao (2018) synthesized a series of triazole analogues of piperazine that showed significant inhibition of bacterial growth, indicating potential development as antibacterial agents (Nagaraj, Srinivas, & Rao, 2018).

Antimicrobial Activities

Compounds similar to the one have been explored for their antimicrobial activities. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives which showed good to moderate antimicrobial activities against various microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Fluorescent Logic Gates

Gauci and Magri (2022) designed compounds including 4-amino-N-aryl-1,8-naphthalimide fluorophore and a piperazine receptor, indicating the utility of similar compounds in developing fluorescent logic gates for probing cellular microenvironments (Gauci & Magri, 2022).

Antimycobacterial Activity

Goněc et al. (2017) designed novel N-arylpiperazines, demonstrating promising antimycobacterial activity against various mycobacterial strains, which may indicate similar potential in compounds like this compound (Goněc, Malík, Csöllei, Jampílek, Stolaříková, Solovič, Mikuš, Keltošová, Kollar, O'mahony, & Coffey, 2017).

Synthesis and Anticonvulsant Agents

Malik and Khan (2014) synthesized novel (5-amino-1,2,4-triazin-6-yl)(2-(benzo[d]isoxazol-3-yl)pyrrolidin-1-yl)methanone derivatives, demonstrating potent anticonvulsant activities, suggesting similar potential in compounds with the structure (Malik & Khan, 2014).

Tubulin Polymerization Inhibitors

Prinz et al. (2017) reported a series of compounds including 10-(4-phenylpiperazin-1-yl)methanones derived from tricyclic heterocycles as potent inhibitors of tubulin polymerization, which may indicate similar properties in this compound (Prinz, Ridder, Vogel, Böhm, Ivanov, Ghasemi, Aghaee, & Müller, 2017).